N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide

• Molecular Formula: C21H17F3N4OS
• Molecular Weight: 430.4 g/mol
• IUPAC Name: N-(pyridin-3-ylmethyl)-2-[[4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H17F3N4OS/c22-21(23,24)19-16-8-7-14-5-1-2-6-15(14)18(16)27-20(28-19)30-12-17(29)26-11-13-4-3-9-25-10-13/h1-6,9-10H,7-8,11-12H2,(H,26,29)
• InChI Key: UBEPHZFIPDZABW-UHFFFAOYSA-N
• SMILES: C1CC2=C(C3=CC=CC=C31)N=C(N=C2C(F)(F)F)SCC(=O)NCC4=CN=CC=C4

Description

N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide, also known as PTBA, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology.

Mechanism of Action

N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide exerts its biological effects by selectively inhibiting the activity of protein kinase CK2, which is a serine/threonine kinase that plays a role in various cellular processes, such as cell proliferation, differentiation, and apoptosis. N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide binds to the ATP-binding site of CK2, thereby preventing the phosphorylation of its substrates and disrupting its function. This leads to alterations in various cellular processes, which can have both beneficial and detrimental effects depending on the context.
Biochemical and Physiological Effects:
N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been shown to have various biochemical and physiological effects, depending on the context. In cancer cells, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been shown to inhibit cell proliferation and induce apoptosis, which can lead to the suppression of tumor growth. In normal cells, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been shown to have both beneficial and detrimental effects, depending on the cellular context. For example, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been shown to promote the differentiation of neuronal cells, which can be beneficial for the treatment of neurodegenerative diseases. However, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has also been shown to induce cell death in certain types of normal cells, which can have detrimental effects.

Advantages and Limitations for Lab Experiments

N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has several advantages for lab experiments, including its high selectivity for protein kinase CK2, its ability to inhibit the activity of specific enzymes involved in various cellular processes, and its potential applications in various scientific fields. However, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide also has several limitations, including its potential toxicity to normal cells, its limited solubility in aqueous solutions, and its potential off-target effects on other enzymes.

Future Directions

There are several future directions for the investigation of N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide, including its potential applications in drug discovery, gene editing, and regulation. In drug discovery, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide can be further investigated as a potential anticancer agent, as well as for the treatment of other diseases, such as neurodegenerative diseases. In gene editing and regulation, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide can be further investigated as a potential tool for the selective inhibition of specific enzymes involved in these processes. Additionally, the development of new synthesis methods and purification techniques for N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide can also be explored to improve its yield and purity.

Synthesis Methods

N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide can be synthesized using a multistep procedure that involves the reaction between 4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazoline-2-thiol and 3-chloromethylpyridine hydrochloride, followed by the reaction with N,N-dimethylacetamide dimethyl acetal and acetic anhydride. The resulting product is N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide, which can be purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been investigated for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and molecular biology. In medicinal chemistry, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been studied as a potential anticancer agent due to its ability to inhibit the activity of the enzyme protein kinase CK2, which is overexpressed in many cancer cells. In biochemistry, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been used as a tool to study the function of the enzyme protein kinase CK2, which plays a role in various cellular processes, such as cell proliferation and differentiation. In molecular biology, N-(pyridin-3-ylmethyl)-2-((4-(trifluoromethyl)-5,6-dihydrobenzo[h]quinazolin-2-yl)thio)acetamide has been investigated as a potential tool for gene editing and regulation, as it can selectively inhibit the activity of specific enzymes involved in these processes.